Cas no 98517-85-2 (Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-)

• Product name: Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-
• CAS No: 98517-85-2
• MF: C₂₄H₃₄O₂
• MW: 354.52556
• CID: 812772
• PubChem ID: 176725

Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-
• (2,6-dimethyl-8-phenylmethoxyoctoxy)methylbenzene
• DTXSID40913226
• 98517-85-2
• 1,1'-[(2,6-Dimethyloctane-1,8-diyl)bis(oxymethylene)]dibenzene

• Inchi： InChI=1S/C24H34O2/c1-21(16-17-25-19-23-12-5-3-6-13-23)10-9-11-22(2)18-26-20-24-14-7-4-8-15-24/h3-8,12-15,21-22H,9-11,16-20H2,1-2H3
• InChI Key： XBEKSUUELWZYBE-UHFFFAOYSA-N
• SMILES： CC(CCCC(C)COCC1=CC=CC=C1)CCOCC2=CC=CC=C2

Computed Properties

• Exact Mass: 354.256
• Monoisotopic Mass: 354.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 449.5°C at 760 mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.52